Cas no 1214790-64-3 ((e)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid)

• Product Name: (e)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid
• CAS No: 1214790-64-3
• MF: C₁₅H₁₀F₃NO₂
• MW: 293.240614414215
• CID: 4984942
• Update Time: 2025-10-20

(e)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(2-(pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid
• (e)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid

• Inchi： 1S/C15H10F3NO2/c16-15(17,18)12-4-5-13(11-2-1-7-19-9-11)10(8-12)3-6-14(20)21/h1-9H,(H,20,21)/b6-3+
• InChI Key： ATYLHVZNXRAPTM-ZZXKWVIFSA-N
• SMILES： FC(C1C=CC(C2C=NC=CC=2)=C(/C=C/C(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (e)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid

Comprehensive Overview of (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid (CAS No. 1214790-64-3)

(E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid (CAS No. 1214790-64-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This acrylic acid derivative features a unique molecular structure combining a pyridine ring and a trifluoromethyl group, making it a valuable intermediate for drug discovery and advanced material applications. Its electron-withdrawing trifluoromethyl group enhances reactivity, while the conjugated double bond system contributes to its potential in optoelectronic applications.

Recent studies highlight the growing demand for fluorinated compounds like CAS No. 1214790-64-3 due to their enhanced metabolic stability and bioavailability in drug development. Researchers are particularly interested in its role as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's hydrogen-bonding capacity and planar aromatic system also make it attractive for designing metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

From a synthetic chemistry perspective, the α,β-unsaturated carboxylic acid moiety in (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid enables diverse chemical transformations. This includes Michael addition reactions and polymerization processes, which are crucial for developing novel biocompatible materials. The presence of both hydrogen bond acceptors (pyridine nitrogen) and hydrogen bond donors (carboxylic acid) creates unique opportunities for supramolecular chemistry applications.

Analytical characterization of CAS No. 1214790-64-3 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The compound's UV-Vis absorption properties, stemming from its extended π-conjugation, make it particularly interesting for photophysical studies. Recent publications have explored its potential in organic light-emitting diodes (OLEDs) and fluorescence-based sensors.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to produce (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid. This includes exploring catalytic methods and biocatalytic approaches to reduce environmental impact. The compound's structural motif is also being studied in the development of biodegradable polymers, aligning with global trends toward sustainable materials.

The pharmaceutical industry continues to show strong interest in CAS No. 1214790-64-3 as a potential pharmacophore for new therapeutic agents. Computational chemistry studies utilizing molecular docking simulations suggest promising interactions with various biological targets. Particular focus has been given to its potential in central nervous system (CNS) drug development, owing to the blood-brain barrier permeability often associated with trifluoromethyl-containing compounds.

From a commercial perspective, the global market for fine chemicals like (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid is expected to grow significantly. This growth is driven by increasing R&D investments in precision medicine and advanced material science. The compound's unique combination of aromatic systems, fluorine atoms, and reactive functional groups positions it as a versatile intermediate for multiple high-value applications.

Quality control standards for CAS No. 1214790-64-3 typically require rigorous testing for chemical purity and isomeric composition. The (E)-configuration of the acrylic acid moiety is particularly important for many applications, necessitating specialized analytical methods to confirm stereochemistry. Recent advances in chiral separation techniques have improved the ability to characterize and purify this compound.

Looking toward future applications, researchers are exploring the potential of (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid in nanotechnology and molecular electronics. Its ability to form self-assembled monolayers and participate in charge-transfer complexes makes it interesting for developing next-generation electronic devices. Additionally, its photoresponsive properties are being investigated for smart material applications.

In conclusion, (E)-3-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acrylic acid (CAS No. 1214790-64-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular architecture continues to inspire innovation in medicinal chemistry, material science, and nanotechnology. As research progresses, this compound will likely play an increasingly important role in addressing contemporary scientific challenges and developing cutting-edge technologies.